Cas no 1174013-07-0 (Propan-2-yl 5-bromothiophene-2-carboxylate)

• Product Name: Propan-2-yl 5-bromothiophene-2-carboxylate
• CAS No: 1174013-07-0
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• MDL: MFCD21101334
• CID: 3160597
• PubChem ID: 60643385
• Update Time: 2025-10-29

Propan-2-yl 5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 5-bromothiophene-2-carboxylate
• isopropyl 5-bromo-2-thiophenecarboxylate
• Isopropyl5-bromothiophene-2-carboxylate
• ZWB01307
• CS-0441825
• SS-4710
• AKOS008949978
• Isopropyl 5-bromothiophene-2-carboxylate
• 1174013-07-0

• MDL： MFCD21101334
• Inchi： 1S/C8H9BrO2S/c1-5(2)11-8(10)6-3-4-7(9)12-6/h3-5H,1-2H3
• InChI Key： LVELELOTXWYCDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC(C)C)S1

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Propan-2-yl 5-bromothiophene-2-carboxylate

Propan-2-yl 5-bromothiophene-2-carboxylate: A Comprehensive Overview

The compound Propan-2-yl 5-bromothiophene-2-carboxylate (CAS No. 1174013-07-0) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the family of thiophenes, which are five-membered aromatic rings containing one sulfur atom. The presence of a bromine substituent at the 5-position and a propan-2-yl ester group at the 2-position makes this compound unique and versatile in terms of its chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene derivatives in various areas of research, including materials science, pharmacology, and electronics. The 5-bromothiophene moiety in this compound is known for its stability and reactivity, making it a valuable building block in organic synthesis. The ester group at the 2-position further enhances its functionality, allowing for easy modification and incorporation into larger molecular frameworks.

One of the most notable applications of Propan-2-yl 5-bromothiophene-2-carboxylate is in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a precursor for the preparation of conducting polymers, which are widely used in electronic devices such as flexible displays and sensors. The bromine substituent plays a critical role in modulating the electronic properties of these materials, enabling them to exhibit superior performance under various conditions.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. The thiophene ring is known to exhibit bioactivity in several biological systems, and the presence of bromine further enhances its ability to interact with target proteins. Recent studies have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of Propan-2-yl 5-bromothiophene-2-carboxylate as a promising candidate for therapeutic interventions.

The synthesis of Propan-2-yl 5-bromothiophene-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of thiophene derivatives and subsequent esterification to introduce the propan-2-yl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Recent research indicates that Propan-2-yl 5-bromothiophene-2-carboxylate exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to other synthetic compounds. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, Propan-2-yl 5-bromothiophene-2-carboxylate (CAS No. 1174013-07-0) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.